Cas no 183204-74-2 (Tipiracil)

• Product Name: Tipiracil
• CAS No: 183204-74-2
• MF: C₉H₁₁ClN₄O₂
• MW: 242.6622402668
• MDL: MFCD17215839
• CID: 1381857
• PubChem ID: 6323266
• Update Time: 2025-04-20

Tipiracil Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-chloro-6-[(2-imino-1-pyrrolidinyl)methyl]-
• 5-chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1H-pyrimidine-2,4-dione
• Nepicastat
• Tipiracil
• MA 1
• MA 1 (pharmaceutical)
• TPI
• TPI (thymidine phosphorylase inhibitor)
• 5-Chloro-6-[(2-imino-1-pyrrolidinyl)methyl]-2,4(1H,3H)-pyrimidinedione
• 5-Chloro-6-((2-iminopyrrolidin-1-yl)methyl)pyrimidine-2,4(1H,3H)-dione,
• CS-5895
• 5-Chloro-6-[(2-iminopyrrolidin-1-yl)methyl]pyrimidine-2,4-(1H,3H)-dione
• 5-Chloro-6-((2-iminopyrrolidin-1-yl)methyl)pyrimidine-2,4(1H,3H)-dione
• 5-CHLORO-6-[(2-IMINOPYRROLIDIN-1-YL)METHYL]PYRIMIDINE-2,4(1H,3H)-DIONE
• UNII-NGO10K751P
• Tipiracil [INN]
• TIPIRACIL [USAN]
• BRD-K11973162-003-01-8
• TIPIRACIL [WHO-DD]
• A927069
• 5-CIMU
• Q27458871
• HMS3745A05
• Tipiracil [USAN:INN]
• DTXSID601025833
• MA-1
• MS-23436
• F85441
• DB09343
• AKOS027324917
• NCGC00389632-02
• DB02631
• BDBM20079
• 5-Chloro-6-((2-iminopyrrolidin-1-yl)methyl)pyrimidine-2,4-(1H,3H)-dione
• TPI (freebase)
• 183204-74-2
• CHEBI:90879
• NCGC00389632-07
• 5-chloro-6-(2-iminopyrrolidin-1-yl)methyl-2,4(1h,3h)-pyrimidinedione
• 5-CHLORO-6-(1-(2-IMINOPYRROLIDINYL) METHYL) URACIL
• BDBM50531739
• 5-chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CHEMBL235668
• NGO10K751P
• SCHEMBL1682960
• HY-A0063A
• BCP24231
• NS00073209
• EN300-23231135
• Q21098889
• DB-065427
• 5-chloro-6-{[(2Z)-2-iminopyrrolidin-1-yl]methyl}pyrimidine-2,4(1H,3H)-dione
• TIPIRACIL [MI]
• 5-Chloro-6-{[(2E)-2-imino-1-pyrrolidinyl]methyl}-2,4(1H,3H)-pyrimidinedione
• GTPL8696

• MDL： MFCD17215839
• Inchi： 1S/C9H11ClN4O2/c10-7-5(12-9(16)13-8(7)15)4-14-3-1-2-6(14)11/h11H,1-4H2,(H2,12,13,15,16)
• InChI Key： QQHMKNYGKVVGCZ-UHFFFAOYSA-N
• SMILES： ClC1C(NC(NC=1CN1C(CCC1)=N)=O)=O

Computed Properties

• Exact Mass: 242.05723
• Monoisotopic Mass: 242.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 85.29

Tipiracil Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month